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2,3-di-O-phytanyl-sn-glycero-1-phosphocholine 2,3-di-O-phytanyl-sn-glycero-1-phosphocholine
Brand Name: Vulcanchem
CAS No.: 103067-81-8
VCID: VC0021233
InChI: InChI=1S/C48H100NO6P/c1-40(2)20-14-22-42(5)24-16-26-44(7)28-18-30-46(9)32-35-52-38-48(39-55-56(50,51)54-37-34-49(11,12)13)53-36-33-47(10)31-19-29-45(8)27-17-25-43(6)23-15-21-41(3)4/h40-48H,14-39H2,1-13H3/t42-,43-,44-,45?,46-,47-,48+/m1/s1
SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)CCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C
Molecular Formula: C48H100NO6P
Molecular Weight: 818.3 g/mol

2,3-di-O-phytanyl-sn-glycero-1-phosphocholine

CAS No.: 103067-81-8

Main Products

VCID: VC0021233

Molecular Formula: C48H100NO6P

Molecular Weight: 818.3 g/mol

2,3-di-O-phytanyl-sn-glycero-1-phosphocholine - 103067-81-8

CAS No. 103067-81-8
Product Name 2,3-di-O-phytanyl-sn-glycero-1-phosphocholine
Molecular Formula C48H100NO6P
Molecular Weight 818.3 g/mol
IUPAC Name [(2S)-3-[(3R,7R,11R)-3,7,11,15-tetramethylhexadecoxy]-2-[(3R,11R)-3,7,11,15-tetramethylhexadecoxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C48H100NO6P/c1-40(2)20-14-22-42(5)24-16-26-44(7)28-18-30-46(9)32-35-52-38-48(39-55-56(50,51)54-37-34-49(11,12)13)53-36-33-47(10)31-19-29-45(8)27-17-25-43(6)23-15-21-41(3)4/h40-48H,14-39H2,1-13H3/t42-,43-,44-,45?,46-,47-,48+/m1/s1
Standard InChIKey NMRGXROOSPKRTL-ZUIQINDNSA-N
Isomeric SMILES C[C@H](CCC[C@H](C)CCCC(C)C)CCC[C@@H](C)CCOC[C@@H](COP(=O)([O-])OCC[N+](C)(C)C)OCC[C@H](C)CCCC(C)CCC[C@H](C)CCCC(C)C
SMILES CC(C)CCCC(C)CCCC(C)CCCC(C)CCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C
Canonical SMILES CC(C)CCCC(C)CCCC(C)CCCC(C)CCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C
Synonyms 2,3-di-O-phytanyl-sn-glycero-1-phosphocholine
2,3-di-O-phytanylphosphatidylcholine
2,3-DPhPC
PubChem Compound 147041
Last Modified Nov 11 2021
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